N-[(3-methyl-1-propan-2-ylpyrazol-4-yl)methyl]-1H-pyrrolo[2,3-b]pyridin-5-amine

• IUPAC Name: N-[(3-methyl-1-propan-2-ylpyrazol-4-yl)methyl]-1H-pyrrolo[2,3-b]pyridin-5-amine
• InChI: InChI=1S/C15H19N5/c1-10(2)20-9-13(11(3)19-20)7-17-14-6-12-4-5-16-15(12)18-8-14/h4-6,8-10,17H,7H2,1-3H3,(H,16,18)
• InChI Key: NSJLZLZKQNVEIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1CNC2=CN=C3C(=C2)C=CN3)C(C)C
• Molecular Formula: C15H19N5
• Molecular Weight: 269.34 g/mol

Description

N-[(3-methyl-1-propan-2-ylpyrazol-4-yl)methyl]-1H-pyrrolo[2,3-b]pyridin-5-amine is a complex organic compound that features a pyrazole and pyrrolopyridine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(3-methyl-1-propan-2-ylpyrazol-4-yl)methyl]-1H-pyrrolo[2,3-b]pyridin-5-amine typically involves multi-step organic reactions. One common approach is the condensation of a pyrazole derivative with a pyrrolopyridine precursor under controlled conditions. The reaction often requires the use of catalysts and specific solvents to achieve high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reaction conditions are meticulously controlled to ensure consistency and quality. The use of automated systems for monitoring and adjusting parameters such as temperature, pressure, and pH is crucial for optimizing the production process.

Chemical Reactions Analysis

Types of Reactions

N-[(3-methyl-1-propan-2-ylpyrazol-4-yl)methyl]-1H-pyrrolo[2,3-b]pyridin-5-amine can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or alkanes.

Scientific Research Applications

N-[(3-methyl-1-propan-2-ylpyrazol-4-yl)methyl]-1H-pyrrolo[2,3-b]pyridin-5-amine has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential as a therapeutic agent in treating various diseases.

Industry: It is used in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of N-[(3-methyl-1-propan-2-ylpyrazol-4-yl)methyl]-1H-pyrrolo[2,3-b]pyridin-5-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and triggering a cascade of biochemical events. The exact pathways involved depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• N-[(3-methyl-1-propan-2-ylpyrazol-4-yl)methyl]isoquinolin-1-amine
• N-(4-Methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-methylpiperazin-1-yl)propanoic acid

Uniqueness

N-[(3-methyl-1-propan-2-ylpyrazol-4-yl)methyl]-1H-pyrrolo[2,3-b]pyridin-5-amine is unique due to its specific structural features, which confer distinct chemical and biological properties